Cas no 1807130-70-6 (Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate)

• Product Name: Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate
• CAS No: 1807130-70-6
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4891747
• Update Time: 2025-09-26

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-2-18-9(17)3-7-10(11(13)14)6(4-12)8(16)5-15-7/h5,11,16H,2-4H2,1H3
• InChI Key： YHKNEFOSCPWJCD-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(CC(=O)OCC)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No. 1807130-70-6): A Comprehensive Overview

Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No. 1807130-70-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the development of novel therapeutic agents. Its molecular structure, featuring a pyridine core with functional groups such as chloromethyl, difluoromethyl, and hydroxy, makes it a versatile building block for synthetic chemists.

The Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate molecule exhibits a high degree of reactivity due to the presence of multiple electrophilic and nucleophilic centers. This reactivity has been exploited in various synthetic pathways, enabling the construction of more complex molecules with potential pharmacological activity. The compound's ability to participate in diverse chemical transformations makes it an invaluable asset in medicinal chemistry research.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their wide range of biological activities. Pyridine derivatives, in particular, have been extensively studied for their role in drug development. The Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No. 1807130-70-6) is no exception and has been explored for its potential as an intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its structural versatility. The combination of a chloromethyl group and a difluoromethyl group provides multiple points for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. Additionally, the presence of a hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can enhance binding affinity to biological receptors.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors targeting various disease pathways. The Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No. 1807130-70-6) has shown promise as a scaffold for such inhibitors due to its ability to modulate key enzymatic activities. Researchers have leveraged its structural features to develop analogs with enhanced potency and selectivity.

Recent studies have highlighted the compound's potential in the treatment of inflammatory and infectious diseases. By modifying its core structure, scientists have been able to generate derivatives that exhibit significant anti-inflammatory and antimicrobial properties. These findings underscore the importance of this compound as a lead molecule in drug discovery efforts.

The synthesis of Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No. 1807130-70-6) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently.

The compound's stability under various conditions has also been a subject of investigation. Studies have demonstrated that it can be stored and handled under ambient conditions without significant degradation, making it practical for both laboratory research and industrial applications.

In conclusion, Ethyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No. 1807130-70-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an excellent candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and synthesis of novel therapeutic agents.